4-(3,5-Dimethylphenoxy)aniline

Specification

• CAS No.: 86823-17-8
• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol
• IUPAC Name: 4-(3,5-dimethylphenoxy)aniline
• Standard InChI: InChI=1S/C14H15NO/c1-10-7-11(2)9-14(8-10)16-13-5-3-12(15)4-6-13/h3-9H,15H2,1-2H3
• Standard InChI Key: KUIQDVYCIYFSQV-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)OC2=CC=C(C=C2)N)C
• Canonical SMILES: CC1=CC(=CC(=C1)OC2=CC=C(C=C2)N)C

Introduction

4-(3,5-Dimethylphenoxy)aniline, with the CAS number 86823-17-8, is a chemical compound used primarily in laboratory settings. It is a dark brown solid with specific physical and chemical properties that make it suitable for various applications in research and development.

Intended Use and Safety Considerations

4-(3,5-Dimethylphenoxy)aniline is intended for laboratory use only and cannot be used in the production of pharmaceuticals, cosmetics, agricultural chemicals, or food additives. It is not suitable for home use or use on animals. Users must comply with local regulations, such as the Toxic Substances Control Act (TSCA), and ensure they have the necessary licenses for handling controlled substances.

Comparison with Similar Compounds

Other compounds like 3-Chloro-4-(3,5-dimethylphenoxy)aniline (CAS number 893750-61-3) share similar structural features but have different properties and applications. This compound has a molecular formula of C₁₄H₁₄ClNO and a molecular weight of 247.72 g/mol. It is classified as an irritant and is used in various chemical syntheses.

Compound	Molecular Formula	Molecular Weight	CAS Number
4-(3,5-Dimethylphenoxy)aniline	Not fully specified	213.28 g/mol	86823-17-8
3-Chloro-4-(3,5-dimethylphenoxy)aniline	C₁₄H₁₄ClNO	247.72 g/mol	893750-61-3